Cas no 1332530-28-5 (5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride)

• Product Name: 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride
• CAS No: 1332530-28-5
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• MDL: MFCD18071365
• CID: 3042503
• PubChem ID: 56773608
• Update Time: 2025-05-18

5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(Methylamino)methyl]thiophene-2-carboxylic acid hydrochloride
• FEDZRZXMJAQOPA-UHFFFAOYSA-N
• 893741-48-5
• 1332530-28-5
• MFCD18071365
• 5-[(methylamino)methyl]thiophene-2-carboxylicacidhydrochloride
• 5-((Methylamino)methyl)thiophene-2-carboxylic acid hydrochloride
• AKOS030236884
• 2-Thiophenecarboxylic acid, 5-[(methylamino)methyl]-, hydrochloride (1:1)
• 5-(methylaminomethyl)thiophene-2-carboxylic acid;hydrochloride
• 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride

• MDL： MFCD18071365
• Inchi： 1S/C7H9NO2S.ClH/c1-8-4-5-2-3-6(11-5)7(9)10;/h2-3,8H,4H2,1H3,(H,9,10);1H
• InChI Key： FEDZRZXMJAQOPA-UHFFFAOYSA-N
• SMILES： C1(=CC=C(CNC)S1)C(O)=O.Cl

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride

Research Brief on 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride (CAS: 1332530-28-5): Recent Advances and Applications

The compound 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride (CAS: 1332530-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene backbone and methylamino substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as neurology, oncology, and infectious diseases.

One of the key advancements in the study of this compound is its role as a building block in the synthesis of more complex pharmacophores. Researchers have demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a novel class of kinase inhibitors, showing enhanced selectivity and potency in preclinical models. The hydrochloride salt form (CAS: 1332530-28-5) was particularly noted for its improved solubility and bioavailability, addressing a common challenge in drug formulation.

In addition to its synthetic applications, 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride has been investigated for its direct biological effects. A recent in vitro study revealed its ability to modulate neurotransmitter release, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. Furthermore, its antimicrobial properties have been explored, with findings indicating efficacy against resistant bacterial strains. These diverse biological activities underscore the compound's versatility and its potential as a multifunctional therapeutic agent.

The pharmacological profile of this compound has also been a subject of intensive research. Mechanistic studies have elucidated its interactions with cellular targets, including G-protein-coupled receptors (GPCRs) and ion channels. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as an allosteric modulator of a specific GPCR, offering a new avenue for drug discovery in metabolic diseases. These findings are supported by computational modeling and structural analysis, which provide insights into the compound's binding modes and structure-activity relationships.

Despite these promising developments, challenges remain in the clinical translation of 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical properties and broad biological activity make it a valuable tool for both basic research and drug development. Ongoing efforts to explore its full potential are expected to yield further breakthroughs in the coming years.

In conclusion, 5-(methylamino)methylthiophene-2-carboxylic Acid Hydrochloride (CAS: 1332530-28-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from synthetic chemistry to therapeutic development, highlight its significance in advancing medical science. Continued investigation into its mechanisms and optimization of its properties will be crucial for realizing its full potential in clinical settings.